1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

• IUPAC Name: 3-[1-[2-(4-methylsulfanylphenyl)acetyl]piperidin-4-yl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C21H30N2O2S/c1-26-19-7-4-18(5-8-19)16-21(25)23-14-10-17(11-15-23)6-9-20(24)22-12-2-3-13-22/h4-5,7-8,17H,2-3,6,9-16H2,1H3
• InChI Key: VFGDKMFBOHXOOJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)N2CCC(CC2)CCC(=O)N3CCCC3
• Molecular Formula: C21H30N2O2S
• Molecular Weight: 374.5 g/mol

Description

1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug in recent years. However, MDPV also has potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Scientific Research Applications

1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to interact with several neurotransmitter systems, including dopamine, norepinephrine, and serotonin, which are involved in regulating mood, motivation, and reward. 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been used in animal studies to investigate the neurochemical mechanisms underlying drug addiction and to develop new treatments for substance use disorders.

Mechanism of Action

1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in a range of physiological and psychological effects, including increased heart rate, blood pressure, and body temperature, as well as euphoria, alertness, and agitation. The exact mechanism of action of 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is not fully understood, but it is thought to involve binding to transporters for these neurotransmitters and preventing their reuptake into presynaptic neurons.
Biochemical and Physiological Effects:
1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has a range of biochemical and physiological effects on the body, many of which are similar to those of other stimulant drugs. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep disturbances. 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has also been associated with a range of adverse effects, including anxiety, paranoia, hallucinations, and psychosis, particularly at high doses or with chronic use.

Advantages and Limitations for Lab Experiments

1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has several advantages as a research tool, including its high potency and selectivity for dopamine, norepinephrine, and serotonin transporters. However, it also has several limitations, including its potential for abuse and dependence, as well as its adverse effects on behavior and cognition. Researchers must take precautions to ensure the safe handling and disposal of 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine and to minimize the risk of harm to both animals and humans.

Future Directions

There are several areas of future research that could benefit from the use of 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine as a research tool. These include investigating the neurochemical mechanisms underlying drug addiction and developing new treatments for substance use disorders. 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine may also be useful in studying the effects of chronic stress on the brain and in developing new treatments for depression and anxiety. However, further research is needed to fully understand the potential benefits and risks of using 1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine in scientific research.

Synthesis Methods

1-{[4-(methylthio)phenyl]acetyl}-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine can be synthesized through a multi-step process starting with piperonal, a common precursor for many synthetic cathinones. The synthesis involves several chemical reactions, including reduction, alkylation, and acylation, and requires specialized equipment and knowledge of organic chemistry. The final product is a white crystalline powder that is highly potent and can be easily abused.